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Compound of Interest

Compound Name:
Carbonodithioic acid, O,S-dimethyl

ester

Cat. No.: B034010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-methyl S-methyl dithiocarbonate,

a versatile chemical intermediate. The document details its chemical properties, synthesis

protocols, and known applications, with a focus on data relevant to research and development.

Core Chemical Properties
O-methyl S-methyl dithiocarbonate, also known by its systematic name O,S-dimethyl

carbonodithioate, is an organosulfur compound. Its fundamental properties are summarized

below.

Property Value Source

Molecular Formula C₃H₆OS₂ [1]

Molecular Weight 122.21 g/mol [1]

CAS Number 19708-81-7 [1]

IUPAC Name
O-methyl

methylsulfanylmethanethioate
[1]
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The synthesis of O-alkyl S-methyl dithiocarbonates can be achieved through various methods.

A notable and efficient method is a one-pot phase transfer synthesis.

One-Pot Phase Transfer Synthesis
This procedure allows for the formation of O-alkyl, S-methyl dithiocarbonates from an alcohol,

carbon disulfide, methyl iodide, and aqueous sodium hydroxide under phase transfer catalysis

conditions. The reaction typically proceeds at room temperature and is completed within 0.5 to

1.5 hours.[2]

Experimental Workflow:

Alcohol + Methyl Iodide (1.1 equiv) +
 CS₂/50% aq. NaOH (Two-Phase System)

Stirring at Room Temperature
(0.5 - 1.5 h)

Phase Transfer Catalyst
(e.g., (n-Bu)₄NHSO₄, 10 mol%)

Separation of CS₂ Layer Aqueous Layer Extraction
(3x with CS₂)

Drying of Combined
Organic Layers (Na₂SO₄)

Solvent Evaporation
(Reduced Pressure)

Pure O-Alkyl, S-Methyl
Dithiocarbonate

Click to download full resolution via product page

Caption: One-Pot Phase Transfer Synthesis Workflow.

Chemical Reactivity and Applications
O-methyl S-methyl dithiocarbonate serves as a valuable intermediate in organic synthesis. Its

reactivity is centered around its utility as a methylthiocarbonylating agent.

Synthesis of S-Methyl Arylcarbamothioates
O,S-Dimethyl carbonodithioate is a safe and effective reagent for the methylthiocarbonylation

of primary arylamines to produce S-methyl arylcarbamothioates. This reaction can be

performed under solvent-free conditions at 45°C.[3]
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A multi-step process utilizing O,S-dimethyl dithiocarbonate as a starting material can be

employed to synthesize alkyl-ureas. This process involves the initial reaction with a primary

amine, followed by isomerization and subsequent reaction to yield the final urea product.[4]

Logical Relationship for Alkyl-Urea Synthesis:

Caption: Synthesis Pathway to Alkyl-Ureas.

Biological Activity
Currently, there is a lack of publicly available research detailing the specific biological activities,

mechanisms of action, or signaling pathways associated with O-methyl S-methyl

dithiocarbonate in the context of drug development. While related dithiocarbonates have been

noted for their biological activities, specific data for the O-methyl S-methyl derivative is not

prevalent in the reviewed literature.[2]

Conclusion
O-methyl S-methyl dithiocarbonate is a well-characterized chemical compound with established

synthetic routes and applications as an intermediate in organic chemistry. Its utility in the

synthesis of carbamothioates and ureas is documented. However, for professionals in drug

development, it is crucial to note the current absence of in-depth studies on its biological

effects. Future research may uncover potential pharmacological relevance, but as of now, its

primary role remains in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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